Cas no 1182002-59-0 (N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide)

N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide Chemical and Physical Properties
Names and Identifiers
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- Z18834900
- EN300-18054325
- 1182002-59-0
- AKOS007949523
- N-(cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide
- N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide
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- Inchi: 1S/C16H11Cl3N2O2/c17-12-8-14(19)15(9-13(12)18)23-10-16(22)21(7-6-20)11-4-2-1-3-5-11/h1-5,8-9H,7,10H2
- InChI Key: KLGCZUYLULFJNC-UHFFFAOYSA-N
- SMILES: C(N(CC#N)C1=CC=CC=C1)(=O)COC1=CC(Cl)=C(Cl)C=C1Cl
Computed Properties
- Exact Mass: 367.988611g/mol
- Monoisotopic Mass: 367.988611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3Ų
- XLogP3: 4.6
Experimental Properties
- Density: 1.448±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 527.1±50.0 °C(Predicted)
- pka: -0.27±0.50(Predicted)
N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-18054325-0.05g |
1182002-59-0 | 90% | 0.05g |
$528.0 | 2023-09-19 | ||
Enamine | EN300-18054325-10g |
1182002-59-0 | 90% | 10g |
$2701.0 | 2023-09-19 | ||
Enamine | EN300-18054325-0.25g |
1182002-59-0 | 90% | 0.25g |
$579.0 | 2023-09-19 | ||
Enamine | EN300-18054325-0.1g |
1182002-59-0 | 90% | 0.1g |
$553.0 | 2023-09-19 | ||
Enamine | EN300-18054325-1g |
1182002-59-0 | 90% | 1g |
$628.0 | 2023-09-19 | ||
Enamine | EN300-18054325-0.5g |
1182002-59-0 | 90% | 0.5g |
$603.0 | 2023-09-19 | ||
Enamine | EN300-18054325-5g |
1182002-59-0 | 90% | 5g |
$1821.0 | 2023-09-19 | ||
Enamine | EN300-18054325-2.5g |
1182002-59-0 | 90% | 2.5g |
$1230.0 | 2023-09-19 |
N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide Related Literature
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
Additional information on N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide
N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide: A Comprehensive Overview
The compound with CAS No 1182002-59-0, known as N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide, is a highly specialized chemical entity that has garnered significant attention in various scientific domains. This compound is characterized by its unique structure, which incorporates a cyanomethyl group, a phenyl group, and a trichlorophenoxy group. These functional groups contribute to its versatile properties and potential applications in fields such as materials science, pharmaceuticals, and agrochemicals.
Recent studies have highlighted the importance of N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing high-performance polymers and composites. The cyanomethyl group imparts unique electronic properties, making it suitable for applications in electronics and optoelectronics. Moreover, the trichlorophenoxy group enhances the compound's stability under harsh environmental conditions, making it ideal for use in outdoor applications.
In the pharmaceutical industry, this compound has shown promise as a potential drug delivery agent. Its ability to form stable complexes with various therapeutic molecules has been extensively studied. Recent findings suggest that it can serve as a carrier for targeted drug delivery systems, improving bioavailability and reducing side effects. The phenyl group plays a crucial role in this functionality by facilitating interactions with biological membranes.
The synthesis of N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide involves a multi-step process that requires precise control over reaction conditions. The incorporation of the trichlorophenoxy group is particularly challenging due to its sensitivity to certain reaction conditions. However, advancements in catalytic techniques have enabled more efficient and scalable production methods.
Environmental scientists have also taken interest in this compound due to its potential as an agrochemical agent. Studies have demonstrated its effectiveness as a plant growth regulator under controlled conditions. The cyanomethyl group contributes to its ability to modulate plant hormone levels, which can enhance crop yields and resistance to environmental stressors.
Despite its numerous advantages, the use of N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide is not without challenges. Regulatory considerations and safety assessments are critical to ensure its responsible use in various applications. Ongoing research is focused on optimizing its synthesis and application processes while minimizing any potential environmental impacts.
In conclusion, N-(Cyanomethyl)-N-phenyl-2-(2,4,5-trichlorophenoxy)acetamide (CAS No 1182002-59-0) represents a versatile chemical entity with wide-ranging applications across multiple industries. Its unique structure and functional groups make it a valuable tool for scientists and engineers seeking innovative solutions in materials science, pharmaceuticals, and agriculture. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern technologies.
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